Cas no 21811-06-3 (2,4-Diaminoquinazoline-6-sulfonamide)
21811-06-3 structure
Product name:2,4-Diaminoquinazoline-6-sulfonamide
2,4-Diaminoquinazoline-6-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- 2,4-Diaminoquinazoline-6-sulfonamide
- 21811-06-3
- DTXSID00540057
- DTXCID80490844
- 2,4-diamino-6-quinazoline sulfonamide
- CHEMBL299858
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- Inchi： InChI=1S/C8H9N5O2S/c9-7-5-3-4(16(11,14)15)1-2-6(5)12-8(10)13-7/h1-3H,(H2,11,14,15)(H4,9,10,12,13)
- InChI Key： UCZFGQIYPGPGAX-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 239.04769572Da
- Monoisotopic Mass: 239.04769572Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 146Ų
- XLogP3: -0.4
2,4-Diaminoquinazoline-6-sulfonamide Related Literature
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Hong Bo Wang,Nan Yao,Long Wang,Yu Lin Hu New J. Chem., 2017,41, 10528-10531
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2. Book reviews
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3. Back matter
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Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
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Kyu Man Youn,Dae Hyun Ahn,Gyeong Heon Kim,Durai Karthik,Ju Young Lee,Jang Hyuk Kwon New J. Chem., 2018,42, 5532-5539
21811-06-3 (2,4-Diaminoquinazoline-6-sulfonamide) Related Products
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